Cas no 1227579-36-3 (ethyl 2-bromo-3-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: ethyl 2-bromo-3-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1227579-36-3
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4689220
• PubChem ID: 118704256
• Update Time: 2025-05-26

ethyl 2-bromo-3-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-3-(trifluoromethyl)isonicotinate
• ethyl 2-bromo-3-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H7BrF3NO2/c1-2-16-8(15)5-3-4-14-7(10)6(5)9(11,12)13/h3-4H,2H2,1H3
• InChI Key： DHOMQPNCTRMLDG-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=C(C(=O)OCC)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Topological Polar Surface Area: 39.2

Additional information on ethyl 2-bromo-3-(trifluoromethyl)pyridine-4-carboxylate

Ethyl 2-Bromo-3-(Trifluoromethyl)Pyridine-4-Carboxylate: A Comprehensive Overview

Ethyl 2-bromo-3-(trifluoromethyl)pyridine-4-carboxylate, with the CAS number 1227579-36-3, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a trifluoromethyl group and a bromine atom, along with an ethyl ester moiety. Its chemical properties make it an ideal candidate for various applications, particularly in the synthesis of bioactive molecules and advanced materials.

The molecular structure of ethyl 2-bromo-3-(trifluoromethyl)pyridine-4-carboxylate is defined by its pyridine core, which serves as a platform for attaching various functional groups. The trifluoromethyl group at the 3-position introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. The bromine atom at the 2-position further contributes to its electronic properties, making it a valuable intermediate in organic synthesis. Additionally, the ethyl ester group at the 4-position facilitates solubility and ease of manipulation during chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Researchers have explored its role as a building block for developing novel anti-cancer agents and antibiotics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl 2-bromo-3-(trifluoromethyl)pyridine-4-carboxylate exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation.

In the realm of materials science, this compound has been investigated for its ability to form self-assembled monolayers (SAMs) on various substrates. These SAMs exhibit remarkable stability and functionality, making them suitable for applications in sensors, electronics, and catalysis. A team of scientists from Stanford University reported that SAMs derived from this compound exhibit enhanced electron transport properties, which could revolutionize the design of next-generation electronic devices.

The synthesis of ethyl 2-bromo-3-(trifluoromethyl)pyridine-4-carboxylate typically involves multi-step organic reactions. A common approach includes the bromination of a pyridine derivative followed by substitution with a trifluoromethyl group and subsequent esterification to introduce the ethyl ester moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

Moreover, this compound has been utilized as a key intermediate in the total synthesis of natural products. For example, researchers at the University of California have employed it in the synthesis of complex alkaloids found in marine organisms. These studies underscore its importance as a versatile building block in natural product synthesis.

In conclusion, ethyl 2-bromo-3-(trifluoromethyl)pyridine-4-carboxylate (CAS No.: 1227579-36-3) is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers seeking to develop innovative solutions in medicine, materials science, and beyond.